3-(3,5-dimethylisoxazol-4-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(6-oxo-1H-pyridazin-3-yl)phenyl]propanamide
• InChI: InChI=1S/C18H18N4O3/c1-11-13(12(2)25-22-11)7-9-17(23)19-15-6-4-3-5-14(15)16-8-10-18(24)21-20-16/h3-6,8,10H,7,9H2,1-2H3,(H,19,23)(H,21,24)
• InChI Key: IFYXUWRDWUGPRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NC2=CC=CC=C2C3=NNC(=O)C=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C18H18N4O3 and its molecular weight is 338.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research has shown the development and synthesis of compounds related to 3-(3,5-dimethylisoxazol-4-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide, emphasizing their structural diversity and potential for further chemical modifications. For instance, Venkateshwar Reddy et al. (2010) discussed the synthesis of N-1-(3,5-Dimethyl-4-isoxozolyl)-3-(4-aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)propanamides, highlighting a method for generating compounds with possible antitumor activity. The structural elucidation of these synthesized compounds was performed using IR, 1H NMR, and mass spectroscopic data, underscoring the importance of these techniques in confirming molecular structures Venkateshwar Reddy et al., 2010.

Potential Biological Applications

Several studies have focused on exploring the biological activities of compounds structurally related to 3-(3,5-dimethylisoxazol-4-yl)-N-(2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide. For example, the synthesis and evaluation of antibacterial activity of 1, 4-Benzoxazine analogues provide insights into the antimicrobial potential of these compounds. The study by Kadian et al. (2012) synthesizes compounds by reacting O-Amino Phenol and Maleic Anhydride, further generating Mannich Bases using substituted aromatic amines. The synthesized compounds were tested for antibacterial activity against various strains, showcasing their potential as novel antibacterial agents Kadian et al., 2012.